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An In-depth Technical Guide to the Phase Equilibria of the Cerium-Nickel Binary System

Introduction
The Cerium-Nickel (Ce-Ni) binary system is of significant interest to materials science and

condensed matter physics due to the diverse properties exhibited by its intermetallic

compounds. These materials have applications in areas such as hydrogen storage, magnetic

refrigeration, and high-temperature alloys.[1] A thorough understanding of the phase equilibria,

including the stable phases, transformation temperatures, and thermodynamic properties, is

crucial for the design and development of novel materials based on this system. This technical

guide provides a comprehensive overview of the Ce-Ni phase diagram, summarizing the critical

quantitative data, detailing the experimental methodologies used for its characterization, and

visualizing the key phase transformations.

Phases and Crystal Structures
The Ce-Ni system is characterized by the presence of two terminal solid solutions, (δCe) and

(Ni), and six stable intermetallic compounds.[2][3] The solubility of Ni in Ce is estimated to be

around 1 at.% Ni, while the maximum solubility of Ce in Ni is approximately 0.05 at.% Ce.[1]

The crystal structures of the pure elements and the intermetallic phases are detailed in Table 1.

Table 1: Crystallographic Data of Phases in the Ce-Ni Binary System
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Phase Pearson Symbol
Structure
Prototype

Space Group

(δCe) cF4 Cu Fm-3m

(γCe) cF4 Cu Fm-3m

(βCe) hP4 La P6₃/mmc

(αCe) cF4 Cu Fm-3m

(Ni) cF4 Cu Fm-3m

Ce₇Ni₃ hP20 Th₇Fe₃ P6₃/mmc

CeNi oC8 CrB Cmcm

CeNi₂ cF24 MgCu₂ Fd-3m

CeNi₃ hP24 CeNi₃ P6₃/mmc

Ce₂Ni₇ hP36 Ce₂Ni₇ P6₃/mmc

CeNi₅ hP6 CaCu₅ P6/mmm

Source:[1]

Invariant Equilibria and Phase Transformations
The Ce-Ni phase diagram is defined by a series of invariant reactions, where multiple phases

are in equilibrium. This includes four eutectic reactions and three peritectic reactions.[2] Three

of the intermetallic compounds, Ce₇Ni₃, CeNi, and CeNi₅, melt congruently, meaning they

transform directly from a solid to a liquid of the same composition.[2][3] The other three

compounds—CeNi₂, CeNi₃, and Ce₂Ni₇—are formed through peritectic reactions.[2][3] The

quantitative details of these invariant equilibria are summarized in Table 2.

Table 2: Invariant Reactions in the Ce-Ni Binary System
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Reaction
Reaction
Type

Temperat
ure (°C)

Liquid
Composit
ion (at.%
Ni)

Solid
Phase 1
Composit
ion (at.%
Ni)

Solid
Phase 2
Composit
ion (at.%
Ni)

Solid
Phase 3
Composit
ion (at.%
Ni)

L ↔ (δCe)

+ Ce₇Ni₃
Eutectic 450 22.0 1.0 (est.) 30.0 -

L ↔ Ce₇Ni₃

+ CeNi
Eutectic 485 38.0 30.0 50.0 -

L ↔ CeNi

+ CeNi₂
Eutectic 640 55.0 50.0 66.7 -

L ↔ CeNi₅

+ (Ni)
Eutectic 1204 91.0 83.3 99.95 -

L + CeNi₂

↔ CeNi
Peritectic 695 58.0 66.7 50.0 -

L + CeNi₃

↔ CeNi₂
Peritectic 850 65.0 75.0 66.7 -

L + Ce₂Ni₇

↔ CeNi₃
Peritectic 1020 77.0 77.8 75.0 -

Data

compiled

from

assessed

phase

diagrams.

[2]

The phase transformations can be visualized through a series of diagrams illustrating the key

reactions.
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Figure 1: Eutectic Reaction: L ↔ α + β.
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Figure 2: Peritectic Reaction: L + α ↔ β.

Experimental Protocols for Phase Diagram
Determination
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The determination of the Ce-Ni phase diagram has been accomplished through a combination

of experimental techniques and thermodynamic modeling, primarily using the CALPHAD

(CALculation of PHAse Diagrams) approach.[1][4][5] The CALPHAD method relies on

experimental data to optimize a set of thermodynamic parameters that describe the Gibbs

energy of each phase.[1]

4.1 Sample Preparation and Synthesis High-purity cerium and nickel are used as starting

materials. Alloys of various compositions are typically prepared by arc-melting the constituent

elements in an inert atmosphere (e.g., argon) to prevent oxidation. To ensure homogeneity, the

resulting alloy buttons are often flipped and re-melted several times. For the study of solid-state

equilibria, the as-cast samples are subjected to long-term annealing at specific temperatures in

evacuated quartz ampoules, followed by quenching to preserve the high-temperature

microstructure.[6]

4.2 Thermal Analysis Differential Thermal Analysis (DTA) is a primary technique used to

determine the temperatures of phase transformations (e.g., eutectic, peritectic, and liquidus

temperatures).[4][5] In a DTA experiment, the temperature difference between the sample and

a thermally inert reference is measured as a function of temperature while both are subjected

to a controlled temperature program. Endothermic or exothermic events, corresponding to

phase transitions, are detected as peaks on the DTA curve.

4.3 Microstructural and Compositional Analysis After annealing and quenching, the

microstructure of the alloys is examined to identify the phases present at the equilibration

temperature.

Metallography: Samples are polished and etched to reveal the grain boundaries and phase

distribution for analysis by optical or scanning electron microscopy.

Scanning Electron Microscopy (SEM): Provides high-magnification images of the

microstructure.

Energy-Dispersive X-ray Spectroscopy (EDX/EDS): Used in conjunction with SEM, this

technique determines the elemental composition of the individual phases present in the

microstructure, allowing for the establishment of tie-lines in two-phase regions.[4][5]
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4.4 Crystallographic Analysis X-ray Diffraction (XRD) is employed to identify the crystal

structure of the different phases. By comparing the diffraction pattern of a sample to known

crystallographic databases, the phases present can be identified. Rietveld refinement of the

XRD data can also be used to determine precise lattice parameters.

4.5 Thermodynamic Property Measurement Calorimetric techniques are used to measure

fundamental thermodynamic data, such as the enthalpy of formation of the intermetallic

compounds, which are critical inputs for the CALPHAD modeling.

Dissolution Calorimetry: The enthalpy of formation of a compound can be determined by

measuring the heat released or absorbed when the compound and its constituent elements

are dissolved in a suitable metallic solvent (e.g., liquid aluminum).[4]

The logical workflow for experimentally determining and assessing a binary phase diagram like

Ce-Ni is shown below.
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Figure 3: Workflow for Ce-Ni Phase Diagram Assessment.

Conclusion
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The Ce-Ni binary system exhibits a complex phase diagram with six intermetallic compounds

and multiple invariant reactions. The phase equilibria have been well-established through

extensive experimental work combined with thermodynamic CALPHAD modeling. The data

presented in this guide, including the crystallographic information and invariant reaction details,

provide a critical foundation for researchers and scientists working on the development of Ce-

Ni based materials. The detailed experimental protocols offer a methodological framework for

further investigation into this and other complex binary alloy systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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